N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide
• InChI: InChI=1S/C13H16FNO/c1-15(13(16)10-6-4-7-10)9-11-5-2-3-8-12(11)14/h2-3,5,8,10H,4,6-7,9H2,1H3
• InChI Key: PTSUDMYXNAZEQD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1F)C(=O)C2CCC2
• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol

Description

N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as ABT-594 and is a member of the class of compounds known as nicotinic acetylcholine receptor agonists.

Mechanism of Action

N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide acts as an agonist for the nicotinic acetylcholine receptor. This receptor is involved in the transmission of nerve impulses and is found in both the central and peripheral nervous systems. Activation of the receptor by N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and pain perception.
Biochemical and Physiological Effects:
N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide has been found to have several biochemical and physiological effects. It has been shown to reduce pain perception in animal models and has been found to have antidepressant and anxiolytic effects. It has also been found to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide has several advantages for lab experiments. It is a potent and selective agonist for the nicotinic acetylcholine receptor, making it a useful tool for studying the receptor's function. However, one limitation is that it has a short half-life in the body, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide. One area of interest is its potential use in the treatment of chronic pain. Further studies are needed to determine its effectiveness and safety in humans. Another area of interest is its potential use in the treatment of depression and anxiety. Studies in animal models have shown promising results, and further studies are needed to determine its effectiveness in humans. Additionally, further studies are needed to understand its mechanism of action and its effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide involves several steps. The first step is the preparation of 2-fluorobenzylamine, which is then reacted with cyclobutanecarboxylic acid to form the intermediate product. The intermediate product is then reacted with methylamine to form the final product, N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to have analgesic properties and is being investigated as a treatment for chronic pain. It has also been studied for its potential use in the treatment of depression, anxiety, and addiction.